Cas no 2742657-90-3 (Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate)

• Product Name: Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate
• CAS No: 2742657-90-3
• MF: C₁₂H₁₉F₂N₂NaO₄
• MW: 316.276841402054
• CID: 5417222
• PubChem ID: 165715253
• Update Time: 2025-08-05

Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoic acid, 4-[(1,1-dimethylethoxy)carbonyl]-α,α-difluoro-, sodium salt (1:1)
• EN300-37160531
• Z4658970242
• 2742657-90-3
• sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate
• Sodium 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,2-difluoropropanoate

• Inchi： 1S/C12H20F2N2O4.Na/c1-11(2,3)20-10(19)16-6-4-15(5-7-16)8-12(13,14)9(17)18;/h4-8H2,1-3H3,(H,17,18);/q;+1/p-1
• InChI Key： BQTSJKRLRJVIHN-UHFFFAOYSA-M
• SMILES： [Na+].FC(C(=O)[O-])(CN1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 316.12105770g/mol
• Monoisotopic Mass: 316.12105770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų